Cas no 640296-18-0 (4-Cyanopyridine-2-carbonyl chloride)

• Product Name: 4-Cyanopyridine-2-carbonyl chloride
• CAS No: 640296-18-0
• MF: C₇H₃ClN₂O
• MW: 166.564520120621
• CID: 961110
• PubChem ID: 45081395
• Update Time: 2025-04-19

4-Cyanopyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonyl chloride, 4-cyano- (9CI)
• 4-cyanopyridine-2-carbonyl chloride
• 4-cyanopicolinoyl chloride
• DB-282458
• 2-PYRIDINECARBONYL CHLORIDE, 4-CYANO-
• SCHEMBL17495430
• DTXSID10664571
• 640296-18-0
• WQGRQYZSELACNH-UHFFFAOYSA-N
• 4-Cyanopyridine-2-carbonyl chloride

• Inchi： 1S/C7H3ClN2O/c8-7(11)6-3-5(4-9)1-2-10-6/h1-3H
• InChI Key： WQGRQYZSELACNH-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C#N)C=CN=1)=O

Computed Properties

• Exact Mass: 165.9933904g/mol
• Monoisotopic Mass: 165.9933904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.8Ų